1-(4-fluorobenzyl)-3-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)urea

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-[2-hydroxy-2-(1-methylindol-5-yl)ethyl]urea
• InChI: InChI=1S/C19H20FN3O2/c1-23-9-8-14-10-15(4-7-17(14)23)18(24)12-22-19(25)21-11-13-2-5-16(20)6-3-13/h2-10,18,24H,11-12H2,1H3,(H2,21,22,25)
• InChI Key: YKPCZNWGQSQSRI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C1C=CC(=C2)C(CNC(=O)NCC3=CC=C(C=C3)F)O
• Molecular Formula: C19H20FN3O2
• Molecular Weight: 341.4 g/mol
• CAS No.: 2034527-86-9

Description

1-(4-fluorobenzyl)-3-(2-hydroxy-2-(1-methyl-1H-indol-5-yl)ethyl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound, also known as FBMH, has shown promising results in numerous studies investigating its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Analysis

• Ethyl 2-cyano-2-(4-nitrophenylsulfonyloxyimino)acetate-mediated Lossen rearrangement is demonstrated as a method for the synthesis of ureas, providing a route that may be applicable to the synthesis of similar complex ureas with potential modifications to include fluorobenzyl and indolyl groups. This method offers good yields without racemization under milder conditions, compatible with various N-protecting groups, and is environmentally friendly due to recyclable byproducts (Thalluri et al., 2014).

Pharmacokinetics and Drug Metabolism

• The study of in vitro metabolism using liver microsomes from different species, including humans, for a potent and irreversible peptidomimetic inhibitor of rhinovirus 3C protease, offers insights into the metabolic pathways and potential metabolic stability of complex ureas. Understanding such metabolic profiles can guide the design and development of new compounds with improved pharmacokinetic properties (Zhang et al., 2001).

Chemical Structure Analysis

• The synthesis of deuterium-labeled compounds for use as internal standards in LC–MS analysis illustrates the importance of creating labeled versions of drug candidates for accurate pharmacokinetic and metabolic studies. This approach could be applied to the development of analytical methods for the compound , facilitating its study in biological matrices (Liang et al., 2020).

Potential Biological Activity

• Research into the synthesis and characterization of compounds for their potential as Neuropeptide S (NPS) antagonists indicates the exploration of urea derivatives in the development of new therapeutics. Such studies underscore the significance of urea functionality and structural optimization for potent biological activity, which may be relevant for assessing the biological applications of the specific urea compound of interest (Zhang et al., 2008).